2-(3,4-dimethoxyphenyl)-N-(5-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[5-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C19H20N4O5S2/c1-26-14-6-5-12(8-15(14)27-2)9-16(24)21-18-22-23-19(30-18)29-11-17(25)20-10-13-4-3-7-28-13/h3-8H,9-11H2,1-2H3,(H,20,25)(H,21,22,24)
• InChI Key: RGNHGRYAOQVMQZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)NC2=NN=C(S2)SCC(=O)NCC3=CC=CO3)OC
• Molecular Formula: C19H20N4O5S2
• Molecular Weight: 448.5 g/mol

Description

The compound contains several functional groups, including a 3,4-dimethoxyphenyl group, a furan-2-ylmethyl group, an amino group, a thiadiazole group, and an acetamide group. These groups could potentially contribute to the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of its functional groups. The presence of the 3,4-dimethoxyphenyl and furan-2-ylmethyl groups could potentially contribute to the compound’s aromaticity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. For instance, the amino group could potentially undergo reactions involving nucleophilic substitution or condensation.

Physical And Chemical Properties Analysis

The compound’s physical and chemical properties would be influenced by its functional groups. For example, the presence of the acetamide group could potentially contribute to the compound’s solubility in polar solvents.

Scientific Research Applications

Synthesis and Derivatives

Compounds related to the target chemical have been synthesized to explore their potential applications in various scientific research areas. The synthesis of N-(5-Aryl-1,3,4-Thiadiazol-2-yl)-2-(3-Oxo-1,2-Benzothiazol-2(3H)-yl)Acetamide Derivatives, facilitated by carbodiimide condensation, represents a significant methodological advancement. These compounds, characterized by IR, 1H NMR, and elemental analyses, exhibit potential for further biological activity studies (Yu et al., 2014).

Biological Activities

A significant focus has been on the evaluation of anticancer and antifibrotic activities. Notably, thiazolidinone derivatives have shown promise in this domain. A study reported the synthesis of amino(imino)thiazolidinone derivatives and their testing for antifibrotic and anticancer activities. This research highlights the potential therapeutic applications of such compounds in treating fibrosis and cancer, identifying several derivatives as candidates for further testing (Kaminskyy et al., 2016).

Antitumor Evaluation

The antitumor evaluation of new N-substituted-2-amino-1,3,4-thiadiazoles has been explored, showing that some synthesized compounds exhibit promising antitumor and antioxidant activities. This indicates their potential utility in developing new therapeutic agents for cancer treatment (Hamama et al., 2013).

Carcinogenicity Studies

Although not directly related to the target chemical, studies on the carcinogenicity of 5-nitrofurans with amino-heterocyclic substituents have provided valuable insights into the impact of similar structural compounds on health. This research underscores the importance of understanding the biological effects of these compounds, including potential carcinogenic risks (Cohen et al., 1975).

Mechanism of Action

Without specific information, it’s difficult to predict the compound’s mechanism of action. It could potentially interact with biological targets through its functional groups.

Future Directions

Future research on the compound could potentially involve exploring its synthesis, properties, and potential applications. This could include investigating its reactivity, studying its interactions with biological targets, and assessing its safety and efficacy.